Cas no 13481-09-9 (2-(p-Tolyloxy)tetrahydro-2H-pyran)

2-(p-Tolyloxy)tetrahydro-2H-pyran is a versatile intermediate in organic synthesis, characterized by its stable tetrahydropyran ring and p-tolyloxy functional group. This compound is particularly valuable in the preparation of complex molecules due to its ability to act as a protecting group for alcohols or as a scaffold for further functionalization. Its robust structure ensures compatibility with a range of reaction conditions, including acidic or basic environments. The presence of the p-tolyl moiety enhances its utility in cross-coupling reactions and other transformations requiring electron-rich aromatic systems. This makes it a preferred choice for pharmaceutical and agrochemical research, where precise molecular modifications are critical.
2-(p-Tolyloxy)tetrahydro-2H-pyran structure
13481-09-9 structure
Product Name:2-(p-Tolyloxy)tetrahydro-2H-pyran
CAS No:13481-09-9
MF:C12H16O2
MW:192.254243850708
CID:140380
Update Time:2026-05-14

2-(p-Tolyloxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Tolyloxy)tetrahydro-2H-pyran
    • 2-(4-methylphenoxy)oxane
    • 2H-Pyran,tetrahydro-2-(4-methylphenoxy)-
    • NULL
    • 2-(4-methylphenoxy)tetrahydro-2H-pyran
    • 2-(4-Methylphenoxy)tetrahydropyran
    • 2H-Pyran,tetrahydro-2-(4-methylphenoxy)
    • 4-(2-tetrahydropyranyloxy)toluene
    • 4-methylphenyl-perhydropyran-2-yl ether
    • EINECS 236-784-8
    • O-tetrahydropyranyl-p-cresol
    • p-(CH3)C6H4OTHP
    • tetrahydro-2-(4-methylphenoxy)-2H-pyran
    • tetrahydro-2-(p-tolyloxy)-2H-pyran
    • Tetrahydro-2-(p-tolyloxy)-2H-pyrane
    • 2-(4-Methylphenyloxy)tetrahydro-2H-pyran
    • (Tetrahydro-2H-pyran-2-yl)4-methylphenyl ether
    • 2-(4-Methylphenoxy)-3,4,5,6-tetrahydro-2H-pyran
    • Inchi： InChI=1S/C12H16O2/c1-10-5-7-11(8-6-10)14-12-4-2-3-9-13-12/h5-8,12H,2-4,9H2,1H3
    • InChI Key： CLBYZOIXSNMRNV-UHFFFAOYSA-N
    • SMILES： CC1=CC=C(C=C1)OC2CCCCO2

Computed Properties

  • Exact Mass: 192.11500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.90040

2-(p-Tolyloxy)tetrahydro-2H-pyran Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(p-Tolyloxy)tetrahydro-2H-pyran Pricemore >>

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2-(p-Tolyloxy)tetrahydro-2H-pyran Production Method

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